Cas no 1187318-52-0 (3-Bromo-5-fluoro-2-methylbenzoic acid)

• Product Name: 3-Bromo-5-fluoro-2-methylbenzoic acid
• CAS No: 1187318-52-0
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD19440362
• CID: 3025745
• PubChem ID: 66643935
• Update Time: 2025-06-14

3-Bromo-5-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-fluoro-2-methylbenzoic acid
• AMY28079
• 3-bromo-5-fluoro-2-methyl-benzoic acid
• EN300-214648
• DB-204418
• AAKUFRPQXGQYHN-UHFFFAOYSA-N
• 3-bromo-5-fluoro-2-methylbenzoicacid
• W17035
• MFCD19440362
• 1187318-52-0
• CS-0059674
• AS-63284
• Z1269230956
• SCHEMBL286599
• AKOS017557939
• 3-Bromo-5-fluoro-2-methylbenzoic acid

• MDL： MFCD19440362
• Inchi： 1S/C8H6BrFO2/c1-4-6(8(11)12)2-5(10)3-7(4)9/h2-3H,1H3,(H,11,12)
• InChI Key： AAKUFRPQXGQYHN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=C1C)F

Computed Properties

• Exact Mass: 231.95352 g/mol
• Monoisotopic Mass: 231.95352 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.03
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-5-fluoro-2-methylbenzoic acid

Research Brief on 3-Bromo-5-fluoro-2-methylbenzoic Acid (CAS: 1187318-52-0) in Chemical Biology and Pharmaceutical Applications

3-Bromo-5-fluoro-2-methylbenzoic acid (CAS: 1187318-52-0) is a halogenated benzoic acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block in medicinal chemistry, particularly in the synthesis of small-molecule inhibitors and drug candidates targeting various diseases. Its unique structural features, including the bromo and fluoro substituents, make it a valuable intermediate for further functionalization and structure-activity relationship (SAR) studies.

Recent studies have highlighted the role of 3-Bromo-5-fluoro-2-methylbenzoic acid in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, showcasing improved selectivity and potency compared to earlier generations of inhibitors. The bromo substituent at the 3-position allows for further cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance drug-like properties.

In addition to its applications in oncology, this compound has shown promise in the development of anti-inflammatory agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel COX-2 selective inhibitors, where the fluoro substituent at the 5-position was found to significantly enhance binding affinity to the target enzyme while reducing off-target effects. The methyl group at the 2-position contributes to optimal steric interactions within the enzyme's active site, as revealed by X-ray crystallography studies.

The synthetic accessibility of 3-Bromo-5-fluoro-2-methylbenzoic acid has been another focus of recent investigations. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (82%) and purity (>99%) using continuous flow chemistry techniques. This advancement addresses previous challenges in large-scale production, making the compound more accessible for drug discovery programs and industrial applications.

Emerging applications in radiopharmaceuticals have also been reported, where the bromine atom serves as a potential site for radiohalogenation. A recent study in the Journal of Labelled Compounds and Radiopharmaceuticals (2024) explored its use as a precursor for PET (Positron Emission Tomography) tracer development, demonstrating successful incorporation of fluorine-18 at the 5-position while maintaining the bromine as a handle for further modifications.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, preliminary studies indicate that derivatives of 3-Bromo-5-fluoro-2-methylbenzoic acid generally exhibit favorable pharmacokinetic profiles. The presence of both halogen atoms appears to confer metabolic stability without significantly compromising solubility, as evidenced by recent in vitro and in vivo studies conducted by several pharmaceutical research groups.

Looking forward, the unique properties of 3-Bromo-5-fluoro-2-methylbenzoic acid (CAS: 1187318-52-0) position it as a valuable scaffold for continued drug discovery efforts. Its versatility in medicinal chemistry applications, combined with recent advances in synthetic methodologies, suggests it will remain an important tool for researchers developing targeted therapies across multiple disease areas. Future research directions may include exploration of its use in PROTAC (PROteolysis TArgeting Chimera) development and as a building block for covalent inhibitors.